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Compound of Interest

Compound Name: 6'''-Feruloylspinosin

Cat. No.: B1342905 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: 6'''-Feruloylspinosin is a flavonoid glycoside found in Semen Ziziphi Spinosae. It

has garnered research interest for its potential therapeutic effects, including cardioprotective

and anti-inflammatory properties. These application notes provide a summary of the

experimental dosage and detailed protocols for in vivo studies to guide researchers in

designing their experiments.

Quantitative Data Summary
The following table summarizes the key quantitative data from a representative in vivo study

investigating the effects of 6'''-Feruloylspinosin.
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Parameter Details Reference

Compound 6'''-Feruloylspinosin [1]

Animal Model Male Wistar albino rats [2]

Animal Weight 250-300 g [2]

Dosage 5 mg/kg [1][2][3]

Administration Route Intraperitoneal (IP) injection [1][2][3]

Vehicle DMSO, further diluted in saline [1]

Treatment Protocol
Single dose administered 30

minutes before surgery
[1][2][3]

Pathological Model

Acute Myocardial Infarction

(AMI) induced by myocardial

ischemia and reperfusion

[1][3]

Signaling Pathway
Inhibition of GSK3β, activation

of PGC-1α/Nrf2/HO-1 pathway
[1]

Experimental Protocols
Animal Model and Housing

Species: Male Wistar albino rats.[2]

Age: 8-10 weeks.[2]

Weight: 250-300 g.[2]

Housing: Animals should be housed under a 12-hour light/dark cycle at a controlled

temperature (23°C) and humidity (40-60%). Standard rodent chow and water should be

provided ad libitum.[2]

Acclimatization: Allow animals to acclimatize to the housing conditions before the

experiment.[2]
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Ethics: All animal procedures must be approved by the institutional Animal Ethics Committee

and follow national guidelines for animal experimentation.[2]

Preparation of 6'''-Feruloylspinosin Solution
Dissolve 6'''-Feruloylspinosin in Dimethyl Sulfoxide (DMSO) to create a stock solution.[1]

Further dilute the stock solution in sterile saline to achieve the final desired concentration for

injection.[1]

The final volume of the vehicle (DMSO-saline solution) should be equal for all experimental

groups, including the vehicle control group.[1]

Administration of 6'''-Feruloylspinosin
Route: Intraperitoneal (IP) injection.[1][2][3]

Dosage: 5 mg/kg body weight.[1][2][3]

Timing: Administer the solution 30 minutes prior to the surgical procedure to induce

myocardial ischemia.[1][2][3]

Procedure for IP Injection:

Restrain the rat securely.

Locate the lower right quadrant of the abdomen to avoid the cecum.

Insert a sterile needle (e.g., 25-27 gauge) at a 30-40° angle.

Aspirate to ensure no blood or fluid is drawn, confirming correct placement in the

peritoneal cavity.

Inject the solution slowly.

Induction of Myocardial Ischemia and Reperfusion Injury
This protocol describes the establishment of a rat model of acute myocardial infarction (AMI).
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Anesthetize the rats via intraperitoneal injection of sodium pentobarbital (50 mg/kg).[2]

Provide mechanical ventilation using a volume-controlled rodent respirator.[2]

Maintain the body temperature at 37°C using a heating pad throughout the surgery.[2]

Perform a thoracotomy to expose the heart.

Ligate the left anterior descending (LAD) coronary artery for 30 minutes to induce myocardial

ischemia.[2]

After 30 minutes of ischemia, release the ligature to allow for 1 hour of reperfusion.[2]

For the sham group, perform the same surgical procedure, including passing a thread

around the LAD, but without ligation.[1]

At the end of the reperfusion period, euthanize the animals for sample collection (blood and

heart tissues).[2]

Visualizations
Signaling Pathway of 6'''-Feruloylspinosin in
Cardioprotection
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6'''-Feruloylspinosin

Signaling Cascade

Cellular Outcome

6'''-Feruloylspinosin

GSK3β
(Glycogen Synthase Kinase-3β)

 inhibits

PGC-1α
(Peroxisome Proliferator-Activated

Receptor γ Coactivator-1α)

 inhibits

Nrf2
(Nuclear Factor Erythroid 2-Related Factor 2)

 activates

HO-1
(Heme Oxygenase-1)

 activates

Cardioprotection
(Reduced Apoptosis, Attenuated Tissue Injury)

 leads to
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Experimental Setup

Experimental Procedure

Post-Mortem Analysis

Animal Acclimatization
(Male Wistar Rats, 250-300g)

Preparation of 6'''-Feruloylspinosin
(5 mg/kg in DMSO-Saline)

Intraperitoneal Injection
(30 min before surgery)

Anesthesia & Surgery
(LAD Ligation)

Myocardial Ischemia (30 min)
followed by Reperfusion (1 hr)

Euthanasia & Sample Collection
(Blood, Heart Tissue)

Biochemical Assays
(e.g., Myocardial Enzymes)

Histological Analysis
(e.g., Tissue Injury, Apoptosis)

Western Blotting
(GSK3β, PGC-1α, Nrf2, HO-1)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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